Cas no 942883-78-5 (2-2-(hydroxymethyl)-1H-1,3-benzodiazol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-2-(hydroxymethyl)-1H-1,3-benzodiazol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 942883-78-5
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 5430448
• Update Time: 2025-10-30

2-2-(hydroxymethyl)-1H-1,3-benzodiazol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[2-(hydroxymethyl)benzimidazol-1-yl]ethanone
• 2-2-(hydroxymethyl)-1H-1,3-benzodiazol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

• Inchi： 1S/C19H19N3O2/c23-13-18-20-15-8-2-4-10-17(15)22(18)12-19(24)21-11-5-7-14-6-1-3-9-16(14)21/h1-4,6,8-10,23H,5,7,11-13H2
• InChI Key： MBZMRUMJBBLVPK-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CCC1)CN1C(CO)=NC2=CC=CC=C21

Additional information on 2-2-(hydroxymethyl)-1H-1,3-benzodiazol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Chemical Compound CAS No. 942883-78-5: 2-(Hydroxymethyl)-1H-1,3-Benzodiazol-1-yl-1-(1,2,3,4-Tetrahydroquinolin-1-yl)Ethan-1-one

The chemical compound with CAS No. 942883-78-5, commonly referred to as 2-(Hydroxymethyl)-1H-1,3-benzodiazol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodiazole moiety with a tetrahydroquinoline group and a hydroxymethyl substituent. The combination of these functional groups makes it a promising candidate for research in drug development and material science.

Recent studies have highlighted the importance of benzodiazole derivatives in the development of new pharmaceutical agents. The benzodiazole ring system is known for its aromatic stability and ability to form hydrogen bonds, which are crucial for drug-receptor interactions. In the case of CAS No. 942883-78-5, the presence of the tetrahydroquinoline group further enhances its pharmacokinetic properties by improving solubility and bioavailability. This makes it an attractive compound for researchers exploring novel therapeutic agents.

The hydroxymethyl group attached to the molecule introduces additional functionality by providing a site for further chemical modifications or enzymatic interactions. This feature is particularly valuable in medicinal chemistry, where such groups can be used to optimize drug efficacy and reduce side effects. Recent advancements in synthetic chemistry have enabled the precise control of such modifications, leading to more effective drug candidates.

In terms of synthesis, CAS No. 942883-78-5 is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis begins with the preparation of the benzodiazole core, which is then functionalized with the appropriate substituents. The final step involves the introduction of the tetrahydroquinoline group through a carefully controlled coupling reaction. This process requires expertise in organic synthesis and highlights the importance of stereochemistry in achieving the desired product.

From an applications perspective, CAS No. 942883-78-5 has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-cancer drugs due to its ability to inhibit specific enzymes involved in cell proliferation. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs). Recent research has focused on optimizing its photophysical properties to enhance its performance in such applications.

The structural complexity of CAS No. 942883-78_5 also makes it an interesting subject for computational chemistry studies. Advanced modeling techniques have been employed to predict its interaction with biological targets and to guide further optimization efforts. These studies have provided valuable insights into its potential as a drug candidate and have paved the way for future research.

In conclusion, CAS No. 942883_78_5 represents a significant advancement in organic chemistry with broad implications for both pharmaceutical and materials science applications. Its unique structure and functional groups make it a versatile compound that continues to attract attention from researchers worldwide.